Ibutilide (fumarate)

• Molecular Formula: C44H76N4O10S2
• Molecular Weight: 885.2 g/mol
• InChI: InChI=1S/2C20H36N2O3S.C4H4O4/c2*1-4-6-7-8-9-16-22(5-2)17-10-11-20(23)18-12-14-19(15-13-18)21-26(3,24)25;5-3(6)1-2-4(7)8/h2*12-15,20-21,23H,4-11,16-17H2,1-3H3;1-2H,(H,5,6)(H,7,8)
• InChIKey: PCIOHQNIRPWFMV-UHFFFAOYSA-N

Ibutilide Fumarate Overview

Ibutilide fumarate is an intravenous, predominantly class III (Vaughan Williams classification) antiarrhythmic agent whose primary mechanism of action is prolongation of the cardiac action potential duration (APD) [1]. Uniquely among class III drugs, it achieves this through activation of a slow, inward sodium current (INa-s) rather than solely by blocking delayed rectifier potassium currents (IKr) [2]. It is indicated for the rapid conversion of recent-onset atrial fibrillation (AF) and atrial flutter (AFL) to sinus rhythm [1].

Mechanism probe Selective INa-s activation for action potential prolongation studies

Assay control Positive control for class III antiarrhythmic screening panels

Model fit Acute atrial arrhythmia conversion models with rapid PK offset

• [1] Corvert® (ibutilide fumarate) injection. Prescribing Information. Pharmacia & Upjohn Company LLC, 2024. DailyMed, National Library of Medicine. View Source
• [2] Lee, K. S. (1992). Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells. Journal of Pharmacology and Experimental Therapeutics, 262(1), 99–108. View Source

Ibutilide Fumarate: Substitution Risks

Though often grouped as 'class III antiarrhythmics', agents such as sotalol, dofetilide, and amiodarone cannot function as simple substitutes for ibutilide fumarate. Substitution risks therapeutic failure or excess toxicity due to fundamental differences in their ionic mechanisms (INa-s activation vs. pure IKr block), electrophysiologic profiles (reverse use-dependence, atrial/ventricular selectivity), pharmacokinetic half-lives (hours vs. weeks), and adverse event signatures (proarrhythmia incidence, hypotension). The quantitative evidence below demonstrates that ibutilide's unique profile confers specific, measurable performance characteristics that a scientific or industrial user must consider when selecting a compound for acute cardioversion protocols or formulation development [1].

Ibutilide fumarate

Activates slow inward Na+ current (INa-s) + secondary IKr block

Typical class III agents

Sotalol, dofetilide, amiodarone: pure or predominant IKr block without INa-s activation

Half-life

~6 hours, hepatic clearance, minimal CYP interactions

Half-life

Dofetilide ~10 h (renal), amiodarone 20–100 days; extensive CYP liabilities

QT/proarrhythmia context

QT prolongation resolves within hours; temporally predictable risk

QT/proarrhythmia context

Prolonged QT risk requiring multi‑day monitoring; may not transfer between agents

• [1] Naccarelli, G. V., Lee, K. S., Gibson, J. K., & VanderLugt, J. (1996). Electrophysiology and pharmacology of ibutilide. The American Journal of Cardiology, 78(8A), 12–16. View Source

Ibutilide vs. Analogs: Head-to-Head Evidence

Class III Mechanism: Slow Sodium Current Activation

Ibutilide prolongs cardiac repolarization through a dual ionic mechanism: activation of a slow, inward sodium current (INa-s) and, to a lesser extent, blockade of the rapid delayed rectifier potassium current (IKr). This contrasts with all other clinically available class III agents—including sotalol, dofetilide, and amiodarone—which act primarily or exclusively through potassium channel blockade. In voltage-clamp studies, ibutilide at 10⁻⁸ M increased late inward sodium current from 0.02 ± 0.02 nA to 0.15 ± 0.03 nA in guinea pig ventricular cells, with dissociation constants (Kd) of 1.3–2.3 nM [1]. This unique mechanism confers prolonged atrial refractoriness without reverse use-dependence, a characteristic that limits the efficacy of pure IKr blockers at slow heart rates [2].

Ionic mechanism

Class-level inference

Activates INa-s (Kd 1.3–2.3 nM) + IKr block; comparators: pure IKr block

Supports INa-s pathway research and mechanism-specific assay design

Voltage-clamp data in guinea pig myocytes; confirm in target species

Evidence Dimension	Primary ionic mechanism of action potential prolongation
Target Compound Data	Activation of slow inward Na+ current (INa-s) at nanomolar concentrations (Kd = 1.3–2.3 nM); secondary IKr block
Comparator Or Baseline	Class III comparators (sotalol, dofetilide, amiodarone): Primary or exclusive blockade of IKr and/or IKs potassium channels
Quantified Difference	Qualitative mechanistic difference: activation of a depolarizing current (Na+) versus blockade of a repolarizing current (K+). No direct head-to-head sodium current data for comparators in the same assay.
Conditions	Voltage-clamp experiments in isolated guinea pig ventricular myocytes

Why This Matters

A unique mechanism of action directly influences therapeutic efficacy—ibutilide maintains effectiveness at slow heart rates and can terminate arrhythmias resistant to pure potassium channel blockers, making it the preferred chemical entity for developing protocols targeting bradycardic or reverse use-dependent scenarios.

• [1] Lee, K. S. (1992). Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells. Journal of Pharmacology and Experimental Therapeutics, 262(1), 99–108. View Source
• [2] Naccarelli, G. V., Lee, K. S., Gibson, J. K., & VanderLugt, J. (1996). Electrophysiology and pharmacology of ibutilide. The American Journal of Cardiology, 78(8A), 12–16. View Source

Atrial Flutter Conversion: Superiority vs. Sotalol and Procainamide

In a multicenter, randomized, double-blind trial (n=308), ibutilide 1 mg and 2 mg achieved significantly higher conversion rates for atrial flutter (AFL) than intravenous dl-sotalol 1.5 mg/kg. The conversion rate for AFL was 70% for ibutilide 1 mg, 56% for ibutilide 2 mg, and only 19% for sotalol [1]. In a separate randomized trial (n=127), ibutilide (two 1 mg infusions) achieved a 76% AFL conversion rate versus 14% for intravenous procainamide (three 400 mg infusions; p=0.001) [2]. The absolute risk difference versus sotalol is 51 percentage points (1 mg dose), and the difference versus procainamide is 62 percentage points, establishing ibutilide as the most effective pharmacologic agent for acute AFL termination.

AFL conversion

Head-to-head

Ibutilide 1 mg: 70% vs sotalol 19%; vs procainamide 76% vs 14% (RCT)

Reported higher conversion rate in atrial flutter trial endpoints

Multicenter RCTs; model-dependent results

Evidence Dimension	Rate of successful conversion of atrial flutter to sinus rhythm within 1–1.5 hours
Target Compound Data	Ibutilide 1 mg: 70% (13/17) conversion; ibutilide 2 mg: 56% conversion
Comparator Or Baseline	dl-Sotalol 1.5 mg/kg: 19% conversion; Procainamide 400 mg × 3: 14% (3/22) conversion
Quantified Difference	Absolute difference vs. sotalol: +51% (70% vs. 19%); Absolute difference vs. procainamide: +62% (76% vs. 14%)
Conditions	Multicenter RCTs: Vos et al. (Heart 1998) for sotalol; Volgman et al. (J Am Coll Cardiol 1998) for procainamide. Duration of arrhythmia: 3 hours to 45 days.

Why This Matters

For procurement decisions in hospital pharmacy or clinical research organizations, ibutilide's demonstrated superiority in atrial flutter conversion—a condition notoriously resistant to pharmacotherapy—justifies its inclusion in formularies and emergency protocols over less effective alternatives like sotalol or procainamide.

• [1] Vos, M. A., Golitsyn, S. R., Stangl, K., Ruda, M. Y., Van Wijk, L., Harry, J. D., Perry, K. T., Touboul, P., Steinbeck, G., & Wellens, H. J. J., for the Ibutilide/Sotalol Comparator Study Group. (1998). Superiority of ibutilide (a new class III agent) over dl-sotalol in converting atrial flutter and atrial fibrillation. Heart, 79(6), 568–575. View Source
• [2] Volgman, A. S., Carberry, P. A., Stambler, B., Lewis, W. R., Dunn, G. H., Perry, K. T., VanderLugt, J. T., & Kowey, P. R. (1998). Conversion efficacy and safety of intravenous ibutilide compared with intravenous procainamide in patients with atrial flutter or fibrillation. Journal of the American College of Cardiology, 31(6), 1414–1419. View Source

Atrial Fibrillation Conversion vs. Sotalol, Procainamide, and Flecainide

For atrial fibrillation (AF), a meta-analysis of randomized clinical trials reported that ibutilide/dofetilide, as a class, exhibited the highest odds ratio for successful pharmacologic conversion versus control (OR = 29.1; 95% CI 9.8–86.1) [1]. In a direct head-to-head trial, ibutilide 2 mg converted 44% of AF patients compared to 11% for dl-sotalol (absolute difference 33%; p < 0.01) [2]. Against procainamide, ibutilide achieved a 51% conversion rate versus 21% (absolute difference 30%; p = 0.005) [3]. In a randomized comparison with intravenous flecainide (2 mg/kg), no significant difference was observed: conversion rates were 50.0% for ibutilide versus 56.4% for flecainide (p = 0.34) [4]. This positions ibutilide as an agent with efficacy comparable to the most effective class IC alternative while retaining the class III safety advantage in patients with structural heart disease.

AF conversion

Head-to-head

Ibutilide 2 mg: 44% vs sotalol 11%; 51% vs procainamide 21%; comparable to flecainide (50% vs 56%)

Supports AF conversion research context with class‑specific comparator evidence

Meta‑analysis OR 29.1 for ibutilide/dofetilide class; trial heterogeneity

Evidence Dimension	Successful conversion of atrial fibrillation to sinus rhythm within 1–1.5 hours
Target Compound Data	Ibutilide 2 mg: 44% vs. sotalol; Ibutilide 1 mg x 2: 51% vs. procainamide; Ibutilide 1 mg (+ optional 2nd dose): 50.0% vs. flecainide
Comparator Or Baseline	dl-Sotalol: 11%; Procainamide: 21%; Flecainide: 56.4%
Quantified Difference	vs. sotalol: +33% (44% vs. 11%, p<0.01); vs. procainamide: +30% (51% vs. 21%, p=0.005); vs. flecainide: -6.4% (not statistically significant, p=0.34)
Conditions	RCT populations: persistent AF, duration 3 hours to 45 days. Flecainide comparison in recent-onset AF (<48 hours duration).

Why This Matters

Ibutilide is a critical procurement item for hospitals needing a parenteral agent that approaches flecainide-grade efficacy without the proarrhythmic contraindications in structural heart disease, offering a distinct clinical niche where class IC agents are excluded.

• [1] Miller, M. R., McNamara, R. L., Segal, J. B., Kim, N., Robinson, K. A., Goodman, S. N., Powe, N. R., & Bass, E. B. (2000). Efficacy of agents for pharmacologic conversion of atrial fibrillation and subsequent maintenance of sinus rhythm: A meta-analysis of clinical trials. Annals of Internal Medicine, 133(6), 429–439. View Source
• [2] Vos, M. A., Golitsyn, S. R., Stangl, K., Ruda, M. Y., Van Wijk, L., Harry, J. D., Perry, K. T., Touboul, P., Steinbeck, G., & Wellens, H. J. J. (1998). Superiority of ibutilide over dl-sotalol in converting atrial flutter and atrial fibrillation. Heart, 79(6), 568–575. View Source
• [3] Volgman, A. S., Carberry, P. A., Stambler, B., Lewis, W. R., Dunn, G. H., Perry, K. T., VanderLugt, J. T., & Kowey, P. R. (1998). Conversion efficacy and safety of intravenous ibutilide compared with intravenous procainamide in patients with atrial flutter or fibrillation. Journal of the American College of Cardiology, 31(6), 1414–1419. View Source
• [4] Reisinger, J., Firlinger, F., Gatterer, E., Gwechenberger, M., Kunze, T., Slany, J., Beran, H., Siostrzonek, P., & Steinbach, K. (2004). Flecainide versus ibutilide for immediate cardioversion of atrial fibrillation of recent onset. European Heart Journal, 25(15), 1318–1324. View Source

Proarrhythmia Risk Compared to Sotalol and Dofetilide

In a rabbit model of acquired long-QT syndrome used for preclinical proarrhythmia assessment, ibutilide caused torsades de pointes but was found to produce less proarrhythmia than sotalol, dofetilide, or sematilide [1]. Clinically, the overall incidence of ibutilide-induced torsades de pointes (TdP) is approximately 3.9% in pooled analysis of 1,720 patients [2]. The QT prolongation effect is dose-dependent, maximal at infusion end, and returns to baseline within 2–4 hours due to ibutilide's short elimination half-life of 3–6 hours [1]. In contrast, dofetilide and sotalol exhibit longer half-lives and require multi-day inpatient initiation protocols specifically because of prolonged and less predictable QT risk [3]. The time course of ibutilide's QT prolongation is tightly linked to its pharmacokinetics, making the proarrhythmia risk more manageable and temporally predictable in a monitored setting.

Proarrhythmia

Cross-study

Less TdP than sotalol/dofetilide in rabbit model; clinical TdP ~3.9%; QT resolves <4 h

Temporal QT risk context may simplify monitored‑use study protocols

Preclinical ordinal ranking; confirm in target model

Evidence Dimension	Relative degree of drug-induced torsades de pointes in a rabbit model; clinical TdP incidence; duration of QT prolongation
Target Compound Data	Less proarrhythmia than sotalol, dofetilide, or sematilide in rabbit model; clinical TdP incidence ~3.9%; QT returns to baseline in 2–4 hours
Comparator Or Baseline	Sotalol, dofetilide: greater proarrhythmia in same preclinical model (ordinal ranking). Dofetilide: TdP incidence ~1–5% in clinical use; requires 3-day inpatient initiation. Sotalol: TdP incidence ~2–4%.
Quantified Difference	Preclinical ordinal ranking: ibutilide < sotalol < dofetilide for proarrhythmia severity (exact quantitative incidence not available for all agents in identical model). Clinical: temporal advantage—ibutilide QT risk resolves within hours vs. persistent QT risk over days for dofetilide/sotalol.
Conditions	Rabbit model of bradycardia-dependent proarrhythmia; clinical pooled analysis of 1,720 patients.

Why This Matters

For hospital procurement and protocol design, ibutilide's shorter duration of QT liability translates to faster patient throughput and lower monitoring costs compared to dofetilide or sotalol, which require prolonged inpatient stays for drug initiation.

• [1] Naccarelli, G. V., Lee, K. S., Gibson, J. K., & VanderLugt, J. (1996). Electrophysiology and pharmacology of ibutilide. The American Journal of Cardiology, 78(8A), 12–16. View Source
• [2] Gowda, R. M., Khan, I. A., Wilbur, S. L., Vasavada, B. C., & Sacchi, T. J. (2004). Female preponderance in ibutilide-induced torsade de pointes. International Journal of Cardiology, 95(2-3), 219–222. View Source
• [3] Tikosyn® (dofetilide) capsules. Prescribing Information. Pfizer Inc., 2023. DailyMed, National Library of Medicine. View Source

Pharmacokinetics: Rapid Clearance and Short Half-Life

Ibutilide has a high systemic plasma clearance approximating hepatic blood flow (29 mL/min/kg), a large steady-state volume of distribution (~11 L/kg), and minimal (~40%) protein binding [1]. The elimination half-life averages approximately 6 hours (range 2–12 hours), resulting in rapid offset of both therapeutic and proarrhythmic effects [2]. Metabolism occurs via hepatic cytochrome P450 oxidation; however, ibutilide is not metabolized by CYP3A4 or CYP2D6, so the potential for pharmacokinetic drug-drug interactions is low compared to agents like amiodarone (CYP3A4 substrate/inhibitor) [3]. This pharmacokinetic profile contrasts with dofetilide (half-life ~10 hours, predominantly renal excretion, requiring stringent renal function-based dose adjustment) and amiodarone (half-life 20–100 days, extensive tissue accumulation, multiple CYP-mediated interactions) [4].

PK profile

Cross-study

t½ ~6 h · hepatic Cl 29 mL/min/kg · not CYP3A4/2D6

Supports short‑exposure PK research and minimizes CYP‑based interaction variables

Healthy volunteer and patient PK studies

Evidence Dimension	Elimination half-life, clearance route, and drug interaction potential
Target Compound Data	Half-life ~6 hours; hepatic clearance 29 mL/min/kg; not metabolized by CYP3A4 or CYP2D6
Comparator Or Baseline	Dofetilide: half-life ~10 hours, renal clearance ~80% unchanged; Amiodarone: half-life 20–100 days, hepatic metabolism via CYP3A4
Quantified Difference	Half-life: ibutilide ~6h vs. dofetilide ~10h vs. amiodarone 20–100 days. Clearance route: ibutilide hepatic (no renal adjustment required) vs. dofetilide renal (contraindicated in CrCl <20 mL/min). CYP interaction liability: ibutilide minimal; amiodarone extensive.
Conditions	Pharmacokinetic studies in healthy volunteers and patients with atrial fibrillation/flutter.

Why This Matters

For compounding pharmacies and clinical trial material production, ibutilide's short half-life and minimal CYP-mediated interaction profile reduce the complexity of dose-finding studies and minimize exclusion criteria based on concomitant medications, accelerating protocol development.

• [1] Corvert® (ibutilide fumarate) injection. Prescribing Information. Pharmacia & Upjohn Company LLC, 2024. DailyMed, National Library of Medicine. View Source
• [2] Cropp, J. S., Antal, E. G., & Talbert, R. L. (1997). Ibutilide: A new class III antiarrhythmic agent. Pharmacotherapy, 17(1), 1–9. View Source
• [3] Bauman, J. L., Schoen, M. D., & Glotzer, T. V. (2003). Potentially significant drug interactions of class III antiarrhythmic drugs. Drug Safety, 26(10), 683–699. View Source
• [4] Tikosyn® (dofetilide) capsules [Prescribing Information]. Pfizer Inc., 2023. Cordarone® (amiodarone HCl) tablets [Prescribing Information]. Wyeth Pharmaceuticals Inc., 2022. View Source

Post-Cardiac Surgery AF: Efficacy and Safety

In a large, placebo-controlled, dose-ranging study in 302 patients who developed atrial fibrillation or flutter 1–7 days after cardiac surgery, ibutilide fumarate achieved significantly higher conversion rates than placebo in a dose-dependent manner: placebo 15%; ibutilide 0.25 mg 40%, 0.5 mg 47%, and 1.0 mg 57% [1]. The number needed to treat (NNT) for ibutilide 1.0 mg versus placebo was approximately 2.4. Polymorphic ventricular tachycardia occurred in 1.8% of ibutilide-treated patients, compared to 1.2% in the placebo group, a non-significant difference [1]. This post-surgical population is particularly relevant for procurement because post-operative AF is a major driver of prolonged hospital length of stay and costs; ibutilide is one of the few agents with a dedicated, positive pivotal trial in this indication, whereas prospective randomized evidence for intravenous amiodarone or sotalol in this specific setting is more limited or shows slower time to conversion [2].

Post‑surgery AF

Cross-study

Ibutilide 1.0 mg: 57% conversion vs placebo 15%; NNT ~2.4 (post‑CABG/valve RCT)

Supports post‑operative AF model research and rapid‑conversion protocol development

Pivotal trial in surgical population; endpoint‑context review needed

Evidence Dimension	Conversion rate of post-cardiac surgery atrial arrhythmias to sinus rhythm within 1.5 hours
Target Compound Data	Ibutilide 1.0 mg: 57% conversion; placebo: 15%
Comparator Or Baseline	Intravenous amiodarone (post-operative AF studies): conversion rates of 30–50% at 24 hours, with mean time to conversion of 8–12 hours (cross-study comparison only; no head-to-head post-surgery trial available)
Quantified Difference	Ibutilide NNT vs. placebo: ~2.4; Time to conversion: ibutilide ~20–30 min vs. amiodarone 8–12 hours
Conditions	Multicenter, randomized, double-blind, placebo-controlled trial in post-cardiac surgery patients (CABG and/or valve surgery).

Why This Matters

For hospital pharmacy procurement committees and perioperative protocol developers, ibutilide's demonstrated efficacy in post-surgical AF—a setting where rapid conversion directly reduces ICU and hospital length of stay—provides a distinct cost-effectiveness argument over slower-acting agents like amiodarone.

• [1] Soucier, R. J., Mirza, S., Abordo, M. G., Naccarelli, G. V., Kowey, P. R., & Rials, S. J. (1999). Efficacy and safety of ibutilide fumarate for the conversion of atrial arrhythmias after cardiac surgery. Circulation, 100(4), 369–375. View Source
• [2] Mitchell, L. B. (2011). Canadian Cardiovascular Society atrial fibrillation guidelines 2010: Prevention and treatment of atrial fibrillation following cardiac surgery. Canadian Journal of Cardiology, 27(1), 91–97. View Source

Ibutilide Fumarate Application Scenarios

Emergency Department: Rapid Atrial Flutter Cardioversion

When developing emergency department protocols for pharmacologic cardioversion of acute atrial flutter, ibutilide fumarate should be the first-line intravenous agent. Direct head-to-head trial data demonstrate a 70% conversion rate versus 19% for dl-sotalol and 76% versus 14% for procainamide [1]. The rapid time to effect (mean 13 minutes for the 2 mg dose) enables clinical decision-making within a single monitoring window, reducing emergency department length of stay compared to amiodarone-based protocols that require 8–12 hours for conversion [2].

Post-Cardiac Surgery AF Management Protocol

Ibutilide fumarate is preferred over amiodarone for acute conversion of post-operative atrial fibrillation when rapid restoration of sinus rhythm is desired to facilitate early mobilization and discharge. The pivotal post-cardiac surgery trial demonstrated a 57% conversion rate with the 1 mg dose versus 15% for placebo, with mean conversion times under 30 minutes [3]. This evidence supports a formulary decision favoring ibutilide for post-surgical units, as faster conversion has been associated with reduced ICU and hospital length of stay in this high-cost setting.

Preclinical Safety: IKr vs. INa-s Tool Compound

Ibutilide fumarate is an essential reference compound for cardiac safety pharmacologists studying the mechanistic basis of drug-induced QT prolongation and torsades de pointes. Its dual INa-s activation/IKr blockade mechanism is unique among class III agents, and its lower proarrhythmic liability relative to dofetilide and sotalol in the rabbit bradycardia-dependent torsades model makes it a critical comparator for novel compounds targeting selective atrial antiarrhythmic mechanisms [4]. Researchers screening new chemical entities for combined ion channel effects should include ibutilide as a positive control for INa-s-mediated action potential prolongation.

Clinical Trial Comparator: Atrial Fibrillation Studies

For clinical research organizations planning randomized controlled trials of acute AF conversion, ibutilide fumarate is the appropriate active comparator when the study drug is a novel intravenous class III agent or a vernakalant analog. Meta-analytic data confirm that ibutilide/dofetilide have the strongest evidence for AF conversion (OR 29.1 vs. control), providing a high-efficacy benchmark against which to power non-inferiority or superiority trials [5]. Its short half-life and defined, manageable QT risk profile make it a safer and logistically simpler comparator than dofetilide, which requires multi-day inpatient initiation for each study participant [6].

Application

Selection Property

Validation Focus

Atrial flutter conversion model studies

INa-s activation mechanism

Conversion rate endpoints in AFL models

Post‑operative AF research

Rapid action potential prolongation

Time‑to‑conversion and safety endpoints in surgical models

Cardiac ion channel screening tool

Dual INa-s activation / IKr block

Proarrhythmia liability ranking vs. class III comparators

Atrial fibrillation research comparator

High AF conversion evidence profile

Non‑inferiority trial design and QT monitoring methodology

• [1] Vos, M. A., et al. (1998). Heart, 79(6), 568–575; Volgman, A. S., et al. (1998). J Am Coll Cardiol, 31(6), 1414–1419. View Source
• [2] Khan, I. A. (2004). Pharmacological cardioversion of recent onset atrial fibrillation. European Heart Journal, 25(15), 1274–1276. View Source
• [3] Soucier, R. J., et al. (1999). Efficacy and safety of ibutilide fumarate for the conversion of atrial arrhythmias after cardiac surgery. Circulation, 100(4), 369–375. View Source
• [4] Naccarelli, G. V., Lee, K. S., Gibson, J. K., & VanderLugt, J. (1996). Electrophysiology and pharmacology of ibutilide. The American Journal of Cardiology, 78(8A), 12–16. View Source
• [5] Miller, M. R., et al. (2000). Efficacy of agents for pharmacologic conversion of atrial fibrillation and subsequent maintenance of sinus rhythm: A meta-analysis of clinical trials. Annals of Internal Medicine, 133(6), 429–439. View Source
• [6] Cropp, J. S., Antal, E. G., & Talbert, R. L. (1997). Ibutilide: A new class III antiarrhythmic agent. Pharmacotherapy, 17(1), 1–9. View Source